tert-butyl N-(2,3-difluoropyridin-4-yl)carbamate

• Molecular Formula: C10H12F2N2O2
• Molecular Weight: 230.21 g/mol
• IUPAC Name: tert-butyl N-(2,3-difluoropyridin-4-yl)carbamate
• InChI: InChI=1S/C10H12F2N2O2/c1-10(2,3)16-9(15)14-6-4-5-13-8(12)7(6)11/h4-5H,1-3H3,(H,13,14,15)
• InChI Key: MLVNYBOICDAPBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C(=NC=C1)F)F

Description

tert-Butyl N-(2,3-difluoropyridin-4-yl)carbamate is a chemical compound with the molecular formula C10H12F2N2O2 and a molecular weight of 230.21 g/mol . This compound is often used as a building block in organic synthesis and has applications in various fields of scientific research.

Preparation Methods

The synthesis of tert-butyl N-(2,3-difluoropyridin-4-yl)carbamate typically involves the reaction of 2,3-difluoropyridine with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the reactive intermediates . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

tert-Butyl N-(2,3-difluoropyridin-4-yl)carbamate can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Hydrolysis: The carbamate group can be hydrolyzed to yield the corresponding amine and carbon dioxide.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents would depend on the desired transformation.

Common reagents used in these reactions include bases like sodium hydroxide for hydrolysis, and nucleophiles such as amines for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

tert-Butyl N-(2,3-difluoropyridin-4-yl)carbamate is used in various scientific research applications, including:

Chemistry: As a building block in the synthesis of more complex molecules.

Biology: In the development of bioactive compounds for research purposes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl N-(2,3-difluoropyridin-4-yl)carbamate depends on its specific applicationThe pathways involved would vary based on the biological or chemical context in which the compound is used .

Comparison with Similar Compounds

Similar compounds to tert-butyl N-(2,3-difluoropyridin-4-yl)carbamate include:

tert-Butyl (3,5-difluoropyridin-4-yl)carbamate: Another difluoropyridine derivative with similar applications.

tert-Butyl (2-chloro-3-fluoropyridin-4-yl)carbamate: A related compound with a chloro and fluoro substitution on the pyridine ring.

tert-Butyl (2,3-difluoropyridin-4-yl)carbamate: The same compound with different functional group positioning.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and interactions with other molecules.